molecular formula C12H12N2O2S B5707961 ethyl (4-thioxo-3,4-dihydro-1-phthalazinyl)acetate

ethyl (4-thioxo-3,4-dihydro-1-phthalazinyl)acetate

Cat. No. B5707961
M. Wt: 248.30 g/mol
InChI Key: DTKFOQUAAPALAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The description of a compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include information about the class of compounds it belongs to and its relevance or use in certain fields .


Synthesis Analysis

This involves detailing the methods and reactions used to synthesize the compound. It often includes the starting materials, reagents, reaction conditions, and the yield of the product .


Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the structure of a compound .


Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes looking at the reactivity of the compound and the products formed in the reactions .


Physical And Chemical Properties Analysis

This includes studying properties such as the compound’s melting point, boiling point, solubility, and stability. It could also involve looking at the compound’s chemical properties, such as its acidity or basicity .

Scientific Research Applications

Antibacterial Activity

Compounds with the thioxo-dihydro-phthalazinyl structure have been reported to exhibit antibacterial properties . Specifically, derivatives of this compound have shown effectiveness against bacterial cultures such as E. coli and S. aureus . The antibacterial activity is quantified by the minimum inhibitory concentration (MIC), which indicates the effectiveness of the compound in inhibiting bacterial growth.

Anticarcinogenic Potential

The fused pyrimido[1,2-a][1,3,5]triazines, which are structurally related to ethyl (4-thioxo-3,4-dihydro-1-phthalazinyl)acetate, are known to possess anticarcinogenic effects . This suggests potential applications in cancer research, particularly in the synthesis of new anticancer drugs.

Antiviral Effects

Research has indicated that compounds similar to ethyl (4-thioxo-3,4-dihydro-1-phthalazinyl)acetate have antiviral activities . This opens up possibilities for the compound to be used in the development of antiviral medications, especially in the context of emerging viral infections.

Solar Cell Applications

The compound’s derivatives have been explored for use in perovskite solar cells . These solar cells are a promising area of renewable energy research, and the compound’s properties may contribute to improving the efficiency and stability of solar cell materials.

Cytotoxicity Evaluation

In vitro cytotoxicity evaluations have been conducted on related compounds to assess their potential as chemotherapeutic agents . This involves testing the compound’s ability to kill cancer cells, which is crucial for developing new cancer treatments.

Synthesis of Heterocyclic Compounds

The compound is used in the synthesis of various heterocyclic compounds , which are a cornerstone of medicinal chemistry. These compounds form the basis for a wide range of drugs that treat diverse conditions, from infections to chronic diseases.

Safety and Hazards

Information on the compound’s safety and hazards would typically come from material safety data sheets (MSDS). These provide information on the compound’s toxicity, flammability, and environmental impact, as well as guidelines for safe handling .

properties

IUPAC Name

ethyl 2-(4-sulfanylidene-3H-phthalazin-1-yl)acetate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H12N2O2S/c1-2-16-11(15)7-10-8-5-3-4-6-9(8)12(17)14-13-10/h3-6H,2,7H2,1H3,(H,14,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DTKFOQUAAPALAL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CC1=NNC(=S)C2=CC=CC=C21
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H12N2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

248.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl (4-sulfanylphthalazin-1-yl)acetate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.